Cas no 831169-70-1 (3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-)
831169-70-1 structure
Product Name:3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-
CAS No:831169-70-1
MF:C8H16FNO
MW:161.2171459198
CID:678298
PubChem ID:71416384
Update Time:2025-04-19
3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-
- [(3R)-1-(2-fluoroethyl)piperidin-3-yl]methanol
- DTXSID40835777
- 831169-70-1
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- Inchi: 1S/C8H16FNO/c9-3-5-10-4-1-2-8(6-10)7-11/h8,11H,1-7H2/t8-/m1/s1
- InChI Key: QEJCWXNIOOKEKV-MRVPVSSYSA-N
- SMILES: FCCN1CCC[C@@H](CO)C1
Computed Properties
- Exact Mass: 161.121592296g/mol
- Monoisotopic Mass: 161.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 23.5Ų
3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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